Cas no 139344-94-8 (Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-)
139344-94-8 structure
Product Name:Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-
CAS No:139344-94-8
MF:C17H23NO
MW:257.370624780655
CID:1278203
PubChem ID:15733983
Update Time:2025-04-20
Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-
- 2-hexyl-1-(4-methoxyphenyl)cyclopropane-1-carbonitrile
- DTXSID70577658
- 139344-94-8
-
- Inchi: 1S/C17H23NO/c1-3-4-5-6-7-15-12-17(15,13-18)14-8-10-16(19-2)11-9-14/h8-11,15H,3-7,12H2,1-2H3
- InChI Key: FWKSJHXLAFZORI-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1(C#N)CC1CCCCCC
Computed Properties
- Exact Mass: 257.17809
- Monoisotopic Mass: 257.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02
Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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